Cas no 1256813-50-9 (3-amino-5-bromo-pyridine-4-carboxamide)

• Product Name: 3-amino-5-bromo-pyridine-4-carboxamide
• CAS No: 1256813-50-9
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 4582595
• Update Time: 2025-11-07

3-amino-5-bromo-pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromoisonicotinamide
• 3-amino-5-bromo-pyridine-4-carboxamide
• 4-Pyridinecarboxamide, 3-amino-5-bromo-

• Inchi： 1S/C6H6BrN3O/c7-3-1-10-2-4(8)5(3)6(9)11/h1-2H,8H2,(H2,9,11)
• InChI Key： KXRNVFZOGBUWRA-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(C(N)=O)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-amino-5-bromo-pyridine-4-carboxamide

Latest Research Insights on 3-amino-5-bromo-pyridine-4-carboxamide (CAS: 1256813-50-9) in Chemical Biology and Pharmaceutical Applications

3-amino-5-bromo-pyridine-4-carboxamide (CAS: 1256813-50-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. The bromo and amino functional groups present in this compound allow for diverse derivatization, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-amino-5-bromo-pyridine-4-carboxamide in the development of selective fibroblast growth factor receptor (FGFR) inhibitors. Researchers utilized this compound as a core structure to develop potent inhibitors showing nanomolar activity against FGFR1-3, with improved selectivity profiles compared to existing clinical candidates. The study highlighted the compound's optimal spatial arrangement for binding to the ATP pocket of FGFR kinases while maintaining favorable physicochemical properties.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel antibacterial agents derived from 3-amino-5-bromo-pyridine-4-carboxamide. The modified compounds exhibited promising activity against drug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 0.5 to 4 μg/mL. Molecular docking studies suggested that these derivatives interfere with bacterial DNA gyrase function.

Ongoing preclinical investigations have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that certain 3-amino-5-bromo-pyridine-4-carboxamide derivatives could modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. The lead compound from this series showed 60% inhibition of α-synuclein fibril formation at 10 μM concentration in vitro, with good blood-brain barrier permeability predicted by computational models.

From a synthetic chemistry perspective, recent advancements have improved the scalability and yield of 3-amino-5-bromo-pyridine-4-carboxamide production. A 2023 patent (WO202318765A1) disclosed a novel catalytic system for its synthesis, achieving >85% yield with reduced environmental impact compared to traditional methods. This development addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Future research directions for 1256813-50-9 derivatives appear promising, with several pharmaceutical companies listing related compounds in their preclinical pipelines. The versatility of this scaffold continues to attract attention for developing targeted therapies across multiple disease areas, particularly in oncology and infectious diseases. However, researchers note the need for further optimization of pharmacokinetic properties in many derivative series to advance promising candidates into clinical development.